Cas no 1780803-04-4 (1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine
• CAS No: 1780803-04-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6104283
• PubChem ID: 105432831
• Update Time: 2025-06-12

1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine
• EN300-1728574
• 1-[2-(1-methyl-1H-pyrazol-3-yl)ethyl]cyclopropan-1-amine
• 1780803-04-4

• Inchi： 1S/C9H15N3/c1-12-7-3-8(11-12)2-4-9(10)5-6-9/h3,7H,2,4-6,10H2,1H3
• InChI Key： AGZYBBPVPGXOIN-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine

Chemical Profile of 1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine (CAS No. 1780803-04-4)

1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1780803-04-4, features a cyclopropane ring fused with a pyrazole moiety, further substituted with an ethyl chain. Such structural motifs are often explored for their ability to modulate biological pathways, particularly in the context of drug discovery and development.

The cyclopropane ring is a key structural feature in this molecule, known for its high ring strain and propensity to engage in favorable interactions with biological targets. This strain can be exploited to enhance binding affinity and selectivity, making cyclopropane derivatives valuable candidates for medicinal chemistry. The presence of the 1-methyl-1H-pyrazol-3-yl group introduces additional complexity, as pyrazole derivatives are well-documented for their diverse pharmacological properties. Pyrazoles have been extensively studied for their roles in anti-inflammatory, antimicrobial, and anticancer applications, among others.

The ethyl chain in 1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine serves as a linker that can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. This feature is particularly important in drug design, where optimizing these parameters is crucial for achieving therapeutic efficacy. The combination of these structural elements suggests that this compound may exhibit multiple modes of action or interact with various biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of such compounds with biological targets with greater accuracy. The three-dimensional structure of 1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine has been modeled to explore its binding affinity to enzymes and receptors involved in critical biological pathways. Preliminary simulations indicate that the cyclopropane ring and pyrazole moiety may engage in hydrogen bonding and hydrophobic interactions with key residues in target proteins, suggesting potential therapeutic applications.

In the realm of drug discovery, the synthesis of analogs of 1-2-(1-methyl-1H-pyrazol-3-yl)ethylcyclopropan-1-amine has been pursued to optimize its pharmacological properties. By modifying the substituents on the pyrazole ring or the length of the ethyl chain, researchers aim to enhance potency, selectivity, and pharmacokinetic profiles. These efforts align with current trends in medicinal chemistry, where structure-based drug design plays a pivotal role in developing novel therapeutics.

The biological activity of 1-(2-(pyrazolyl)ethyl)cyclopropanecarboxamides and related derivatives has been explored in several preclinical studies. These studies have highlighted the potential of such compounds as modulators of enzymes involved in inflammatory responses and cancer progression. For instance, derivatives bearing similar structural motifs have shown inhibitory effects on kinases and other enzymes implicated in signal transduction pathways relevant to diseases such as cancer and autoimmune disorders.

The synthesis of CAS No. 1780803-04-4 involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. The introduction of the cyclopropane ring into the pyrazole framework requires careful control over reaction conditions to ensure high yield and purity. Advances in transition metal-catalyzed reactions have facilitated more efficient routes to complex heterocyclic compounds like this one, enabling researchers to access novel scaffolds more readily than ever before.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities (NCEs) with potential therapeutic applications. Compounds like 1-(2-(pyrazolyl)ethyl)cyclopropanecarboxamides represent an important class of NCEs that are being evaluated for their ability to modulate disease-related pathways. The unique structural features of these molecules make them attractive candidates for further development into clinical candidates.

As our understanding of complex biological systems grows, so does our ability to rationally design molecules that interact with specific targets with high precision. The case of CAS No. 1780803-04-4 exemplifies how integrating structural insights from computational modeling with experimental data from synthetic chemistry can lead to the discovery of novel bioactive compounds. This interdisciplinary approach is essential for advancing drug discovery efforts.

The future directions for research on 1-(2-(pyrazolyl)ethyl)cyclopropanecarboxamides include exploring their mechanism of action in vitro and in vivo, as well as optimizing their pharmacokinetic properties through structure-based design principles. Additionally, investigating the potential synergistic effects when combined with other therapeutic agents could open up new avenues for treating complex diseases.